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Abstract

This application note details a precise, accurate, and robust a reverse-phase high-performance
liquid chromatography (RP-HPLC) method for the quantification of Carbimazole in bulk drug
and pharmaceutical formulations. The method is developed based on a comprehensive review
of existing methodologies and validated according to ICH guidelines to ensure reliability and
reproducibility. This document provides a complete protocol, including system suitability,
linearity, accuracy, precision, and specificity, making it suitable for routine quality control and
research applications.

Introduction

Carbimazole is an anti-hyperthyroidism drug used in the management of hyperthyroidism.[1][2]
It acts as a prodrug that is converted in the body to its active form, methimazole.[2][3]
Methimazole inhibits the production of thyroid hormones (T3 and T4) by preventing the thyroid
peroxidase enzyme from coupling and iodinating tyrosine residues on thyroglobulin.[1]
Accurate quantification of Carbimazole in pharmaceutical products is crucial to ensure their
safety, quality, and efficacy. This application note presents a validated RP-HPLC method
designed for this purpose.

Physicochemical Properties of Carbimazole
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A summary of the key physicochemical properties of Carbimazole is presented below.

Property Value

Molecular Formula C7H10N202S

Molecular Weight 186.23 g/mol

Appearance White Solid

Melting Point 122-125 °C

Solubility Soluble in rTwethanoI, ethénol, chloroform, and
acetone. Slightly soluble in water.

UV Amax ~291-298 nm in methanol

Chromatographic Conditions

The developed RP-HPLC method utilizes a C18 column with a mobile phase consisting of a

mixture of organic solvent and buffer, providing excellent resolution and peak symmetry for

Carbimazole.

Parameter Condition

Instrument HPLC system with UV/Vis Detector

Column C18, 250 mm x 4.6 mm, 5 pm particle size

Mobile Phase Methanol : 0.1% Orthophosphoric acid (OPA) in
water (80:20 v/v)

Flow Rate 0.7 mL/min

Injection Volume 10 pL

Detection Wavelength 291 nm

Column Temperature Ambient

Run Time 10 minutes
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Experimental Protocols
Preparation of Mobile Phase

e Measure 800 mL of HPLC grade methanol.

e Measure 200 mL of HPLC grade water and add 1 mL of orthophosphoric acid to prepare a
0.1% OPA solution.

¢ Mix the methanol and 0.1% OPA solution.

o Degas the mobile phase by sonication for 15 minutes.

Preparation of Standard Stock Solution (1000 pg/mL)

o Accurately weigh 10 mg of Carbimazole reference standard.
e Transfer it to a 10 mL volumetric flask.

» Dissolve and make up the volume with methanol.

Preparation of Working Standard Solutions

Prepare a series of working standard solutions by diluting the standard stock solution with the
mobile phase to achieve concentrations in the range of 5-25 pg/mL.

Preparation of Sample Solution (from Tablets)

» Weigh and finely powder 20 tablets.

o Accurately weigh a quantity of the powder equivalent to 10 mg of Carbimazole and transfer
it to a 10 mL volumetric flask.

e Add about 7 mL of methanol and sonicate for 15 minutes to dissolve the Carbimazole.
o Make up the volume with methanol and mix well.

« Filter the solution through a 0.45 um syringe filter.
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 Dilute the filtered solution with the mobile phase to obtain a final concentration within the

calibration range.

Method Validation

The developed method was validated according to the International Council for Harmonisation
(ICH) guidelines.

System Suitability

System suitability parameters were evaluated to ensure the chromatographic system's

performance.
Parameter Acceptance Criteria Observed Value
Tailing Factor <2 1.1
Theoretical Plates > 2000 5800
% RSD of Peak Area <2.0% 0.5%
Linearity

The linearity of the method was established by analyzing five concentrations of Carbimazole
ranging from 5-25 pg/mL. The calibration curve was constructed by plotting the peak area
against the concentration.

Parameter Result
Concentration Range 5-25 pug/mL
Correlation Coefficient (r2) >0.999
Regression Equation y=mx+c

Accuracy (% Recovery)

The accuracy of the method was determined by recovery studies at three different
concentration levels (80%, 100%, and 120%).
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Concentration Amount Added Amount Recovered
% Recovery
Level (ng/mL) (ng/mL)
80% 8 7.95 99.38%
100% 10 9.98 99.80%
120% 12 11.92 99.33%
Precision

The precision of the method was evaluated by performing intra-day and inter-day precision

studies.

Precision Type % RSD
Intra-day Precision <2.0%
Inter-day Precision <2.0%

Specificity

The specificity of the method was demonstrated by its ability to separate Carbimazole from its

main impurity, Methimazole (Impurity A), and other potential degradation products. Stress

studies including acid, base, oxidative, thermal, and photolytic degradation were performed to

show that the method is stability-indicating.

Limit of Detection (LOD) and Limit of Quantification

(LOQ)

The LOD and LOQ were determined based on the standard deviation of the response and the

slope of the calibration curve.

Parameter Result (pug/mL)

LOD 0.05

LOQ 0.15
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Workflow and Separation Principle

The overall workflow for the quantification of Carbimazole is depicted in the following diagram.
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Sample & Standard Preparation

Weigh Tablet Powder Weigh Carbimazole Standard

Dissolve in Methanol Dissolve in Methanol (Stock)

Filter Sample Solution Dilute to Working Concentrations

Dilute to Final Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668351?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

